Cas no 1042528-42-6 ((3-methylpentan-2-yl)(thiophen-2-yl)methylamine)

• Product Name: (3-methylpentan-2-yl)(thiophen-2-yl)methylamine
• CAS No: 1042528-42-6
• MF: C₁₁H₁₉NS
• MW: 197.340261697769
• CID: 5166384
• PubChem ID: 43204774
• Update Time: 2026-03-04

(3-methylpentan-2-yl)(thiophen-2-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenemethanamine, N-(1,2-dimethylbutyl)-
• (3-methylpentan-2-yl)(thiophen-2-yl)methylamine

• Inchi： 1S/C11H19NS/c1-4-9(2)10(3)12-8-11-6-5-7-13-11/h5-7,9-10,12H,4,8H2,1-3H3
• InChI Key： GEEVXMUBNLQHLD-UHFFFAOYSA-N
• SMILES： C1(CNC(C)C(C)CC)SC=CC=1

Additional information on (3-methylpentan-2-yl)(thiophen-2-yl)methylamine

Introduction to Compound CAS No. 1042528-42-6: (3-Methylpentan-2-yl)(Thiophen-2-yl)methylamine

The compound (3-Methylpentan-2-yl)(Thiophen-2-yl)methylamine (CAS No. 1042528-42-6) is a fascinating organic molecule with a unique structure that combines an amine group with a thiophene ring and a branched alkyl chain. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. In this article, we will delve into the structural features, chemical properties, and the latest research findings related to this compound.

The molecular structure of (3-Methylpentan-2-yl)(Thiophen-2-yl)methylamine is characterized by a thiophene ring (a five-membered aromatic heterocycle containing sulfur) attached to a methylamine group via a methylene bridge. The thiophene ring is further substituted at the 2-position, which is known to influence the electronic properties of the molecule. The alkyl chain, specifically the 3-methylpentan-2-yl group, adds steric bulk and contributes to the molecule's solubility and stability. This combination of functional groups makes the compound versatile for various chemical reactions and applications.

Recent studies have highlighted the importance of thiophene-containing compounds in drug design due to their unique electronic properties and ability to interact with biological systems. For instance, research published in *Journal of Medicinal Chemistry* explored the use of thiophene derivatives as potential inhibitors for certain enzymes involved in neurodegenerative diseases. While (3-Methylpentan-2-yl)(Thiophen-2-yl)methylamine itself has not been directly tested in these contexts, its structural similarity to known bioactive compounds suggests promising avenues for future research.

In addition to its potential in pharmaceuticals, this compound has also been investigated for its role in materials science. The thiophene moiety is known to enhance the electronic conductivity of materials, making it a valuable component in the development of organic semiconductors and conductive polymers. A study published in *Advanced Materials* demonstrated that incorporating thiophene derivatives into polymer frameworks significantly improved their electrical properties, which could be beneficial for applications in flexible electronics and energy storage devices.

The synthesis of (3-Methylpentan-2-yll(Thiophen--yimethylamine involves a multi-step process that typically includes nucleophilic substitution or coupling reactions. Recent advancements in catalytic methods have made it possible to achieve higher yields and better purity levels during synthesis. For example, researchers at the University of California have developed a palladium-catalyzed coupling reaction that efficiently forms the C-N bond between the thiophene derivative and the amine group.

From an environmental standpoint, understanding the degradation pathways of this compound is crucial for assessing its safety and sustainability. Studies conducted by environmental chemists have shown that (3-Methylpentan--yimethylamine undergoes hydrolysis under certain conditions, leading to the formation of less complex byproducts. These findings are essential for determining its potential impact on ecosystems and guiding responsible disposal practices.

In conclusion, (3-Methylpentan--yimethylamine (CAS No. 10425-) is a compound with significant potential across multiple disciplines due to its unique structure and functional groups. Its applications range from drug discovery to materials science, with ongoing research continuously uncovering new possibilities. As advancements in synthetic methods and material characterization continue, this compound is poised to play an increasingly important role in both academic and industrial settings.